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Compound of Interest

Compound Name: Tetrakis(4-nitrophenyl)methane

Cat. No.: B1336605 Get Quote

Technical Support Center: Tetrakis(4-
nitrophenyl)methane
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Tetrakis(4-nitrophenyl)methane.

Frequently Asked Questions (FAQs)
1. What is Tetrakis(4-nitrophenyl)methane and what are its common applications?

Tetrakis(4-nitrophenyl)methane is a chemical compound with the formula C₂₅H₁₆N₄O₈. It has

a tetrahedral structure with a central carbon atom bonded to four 4-nitrophenyl groups. Its

primary application in research is as a building block or intermediate in the synthesis of other

organic molecules, such as Tetrakis(4-aminophenyl)methane.[1][2]

2. What are the general physical and chemical properties of Tetrakis(4-nitrophenyl)methane?

Users should be aware of the following properties when handling this compound.
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Property Value Source

Molecular Formula C₂₅H₁₆N₄O₈ [3]

Molecular Weight 500.42 g/mol [4]

Appearance
White to Orange to Green

powder/crystal
[5][6]

Melting Point 339 °C [5]

Boiling Point (Predicted) 688.5 ± 55.0 °C [4][5]

Density (Predicted) 1.457 ± 0.06 g/cm³ [4][5]

CAS Number 60532-62-9 [3]

3. How should I store Tetrakis(4-nitrophenyl)methane?

For optimal stability, store Tetrakis(4-nitrophenyl)methane in its original, tightly sealed

container in a cool, dry place.[7] It should be stored away from incompatible materials, though

specific incompatibilities are not well-documented.[8] General laboratory best practices suggest

keeping it away from strong oxidizing agents, strong reducing agents, and extreme

temperatures.

Troubleshooting Guide
This guide addresses potential issues that may arise during the handling and use of

Tetrakis(4-nitrophenyl)methane.

Issue 1: The compound has changed color from its original appearance.

Possible Cause: Exposure to light, air (oxygen and moisture), or contaminants can

potentially lead to degradation over time, which may manifest as a color change. While

specific degradation pathways are not well-documented, nitro-aromatic compounds can be

susceptible to photochemical reactions.

Troubleshooting Steps:
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Assess Purity: If you observe a significant color change, it is advisable to re-analyze the

compound's purity using techniques like HPLC or NMR spectroscopy before use.

Review Storage Conditions: Ensure the compound has been stored according to the

recommendations (cool, dry, dark, and under an inert atmosphere if possible).

Future Prevention: For long-term storage, consider storing the compound in an amber vial

inside a desiccator.

Issue 2: Inconsistent experimental results using different batches of the compound.

Possible Cause: Batch-to-batch variability in purity or the presence of residual solvents from

synthesis can lead to inconsistent results.

Troubleshooting Steps:

Request Certificate of Analysis (CoA): Always obtain the CoA for each batch to check for

specified purity and any identified impurities.

Standardize Procedures: Ensure that your experimental protocols for handling and

dissolving the compound are consistent across all experiments.

Purification: If you suspect impurities are affecting your results, you may need to

recrystallize the material. A known procedure involves recrystallization from

tetrahydrofuran (THF).[9]

Issue 3: The compound is difficult to dissolve.

Possible Cause: Tetrakis(4-nitrophenyl)methane is a largely non-polar molecule and is

expected to have low solubility in polar solvents.

Troubleshooting Steps:

Solvent Selection: Based on its structure, solubility is likely to be higher in non-polar

aprotic solvents. Tetrahydrofuran (THF) has been used for its recrystallization.[9]

Gentle Heating and Sonication: Gently warming the solvent and using an ultrasonic bath

can aid in dissolution. However, be cautious with heating as the thermal stability limits are
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not well-defined.

Small-Scale Solubility Tests: Before preparing a large-scale solution, perform small-scale

solubility tests with a range of solvents to find the most suitable one for your application.

Experimental Protocols
Synthesis of Tetrakis(4-nitrophenyl)methane from Tetraphenylmethane[5][6][9]

This protocol is adapted from literature procedures.

Materials:

Tetraphenylmethane

Fuming nitric acid

Acetic anhydride

Glacial acetic acid

Methanol

Tetrahydrofuran (THF)

Ice/salt bath

Standard laboratory glassware

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, cool fuming nitric acid in an ice/salt

bath to approximately -5 °C.

Slowly add Tetraphenylmethane to the stirred, cooled fuming nitric acid.

Prepare a 1:2 mixture of acetic anhydride and glacial acetic acid. Slowly add this mixture to

the reaction flask, maintaining the temperature at -5 °C.
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After the addition is complete, continue stirring the mixture at -5 °C for 15 minutes.

Add glacial acetic acid to the reaction mixture and stir for an additional 5 minutes.

Filter the resulting solid using a glass frit funnel.

Wash the solid sequentially with glacial acetic acid, methanol, and chilled THF.

Dry the product under vacuum to yield Tetrakis(4-nitrophenyl)methane as a solid.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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